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Compound of Interest
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For researchers, scientists, and drug development professionals, this guide provides an
objective comparison of the performance characteristics of Hexanitrobenzene (HNB) against
modern insensitive high explosives (IHES). All quantitative data is supported by experimental
findings and detailed methodologies are provided for key cited experiments.

Hexanitrobenzene (HNB), a molecule where a central benzene ring is fully substituted with six
nitro groups, represents one of the most powerful organic explosives known.[1][2] Its high
density and detonation performance have historically made it a compound of significant
interest.[1][2] However, its extreme sensitivity to stimuli such as light and moisture has
precluded its use in any production munitions.[3] In contrast, modern insensitive high
explosives (IHEs) have been developed to provide a balance of high performance and
significantly enhanced safety, making them the cornerstone of modern ordnance.[4]

This guide compares the key performance and sensitivity characteristics of HNB with several
notable insensitive explosives: 1,3,5-Triamino-2,4,6-trinitrobenzene (TATB), 3-nitro-1,2,4-
triazol-5-one (NTO), N-guanylurea-dinitramide (FOX-12), and 3,3'-diamino-4,4'-azoxyfurazan
(DAAF).

Performance and Sensitivity: A Tabulated
Comparison
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The following table summarizes the key performance and sensitivity parameters of HNB and

the selected insensitive explosives. It is important to note that while HNB exhibits superior

detonation characteristics, its extreme sensitivity renders it impractical for most applications.

Characteris

Hexanitrobe

. hzene TATB NTO FOX-12 DAAF
ic
(HNB)
Detonation
) 9,340[3] 7,350 ~8,500 7,970 8,000[5]
Velocity (m/s)
Detonation
Pressure 43.0[3] ~30.0 ~31.7 25.7 29.9[5]
(GPa)
Density
2.01[3] 1.93 1.93 1.75 1.747
(g/cm3)
Impact )
L Highly
Sensitivity - >320[5] 40 - 100+ 120-310 >320[5]
Sensitive*
(Hso, cm)
Friction )
. Highly
Sensitivity - >360[5] >350 >350 >360[5]
Sensitive
(BAM, N)
Shock ] More
o Highly Very Very -
Sensitivity N N N 72-90 cards sensitive than
Sensitive Insensitive Insensitive
(LSGT) TATB

*Note on HNB Sensitivity: Most literature describes HNB as being extremely sensitive to light,

moisture, and mechanical shock, making it unsafe for practical use.[2][3] However, some

sources paradoxically report high values for impact sensitivity (e.g., >320 cm), which would

suggest it is very insensitive. This discrepancy highlights the difficulty in handling and

consistently testing this material. For the purpose of this guide, it is classified as "Highly

Sensitive" based on the consensus of its impracticality due to safety concerns.

The Trade-off: Performance vs. Insensitivity
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The development of high explosives often involves a trade-off between performance and
sensitivity. The following diagram illustrates this general relationship. High-performance
explosives like HNB are often highly sensitive to initiation, while modern insensitive explosives
are designed to occupy a space of acceptable performance with significantly reduced
sensitivity.
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Caption: Logical relationship between explosive performance, sensitivity, and utility.
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Experimental Protocols

The characterization of explosive materials relies on a suite of standardized tests to quantify
their performance and sensitivity. Below are detailed methodologies for the key experiments

cited in this guide.

Experimental Workflow for Explosive Characterization

The general workflow for characterizing a new explosive compound involves synthesis followed

by a series of performance and sensitivity tests.
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Caption: A typical experimental workflow for characterizing energetic materials.
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Drop Weight Impact Test (for Impact Sensitivity)

This test determines the impact energy required to cause a sample to react.

e Apparatus: A drop weight apparatus, typically an ERL Type 12 or similar, consisting of a
weight (e.g., 2.5 kg), a striker, an anvil, and a guide for the falling weight.

e Procedure:

o Asmall, precisely measured amount of the explosive (typically 35-40 mg) is placed on the
anvil. For solid samples, it is often placed on a piece of grit paper to increase the likelihood
of initiation through friction.

o The striker is gently placed on top of the explosive sample.
o Aweight is dropped from a predetermined height onto the striker.

o The outcome (a "go" for reaction, indicated by sound, flash, or smoke, or a "no-go" for no
reaction) is recorded.

o The test is repeated multiple times at varying drop heights using a statistical method (such
as the Bruceton "up-and-down" method) to determine the height at which there is a 50%
probability of initiation (Hso).

o Data Presentation: The result is reported as the Hso value in centimeters (cm). A higher Hso
value indicates a less sensitive explosive.

BAM Friction Test (for Friction Sensitivity)

This test measures the sensitivity of an explosive to frictional stimuli.

o Apparatus: A BAM (Bundesanstalt fir Materialprtfung) friction tester, which includes a fixed
porcelain pin and a movable porcelain plate.

e Procedure:

o A small sample of the explosive is placed on the porcelain plate.
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o The porcelain pin is lowered onto the sample with a specific, adjustable load applied via a
weighted lever arm.

o The porcelain plate is moved back and forth under the pin once over a set distance
(typically 10 mm).

o The test is observed for any reaction (e.g., spark, flame, or explosion).

o The procedure is repeated, typically in a series of six trials at a given load, and the load is
adjusted to find the minimum force at which a reaction occurs.

o Data Presentation: The friction sensitivity is reported as the minimum load in Newtons (N)
that causes a reaction. A higher value indicates a less sensitive explosive. Materials that do
not react at the maximum load of the machine (typically 360 N) are considered very
insensitive to friction.[6]

Large Scale Gap Test (LSGT) (for Shock Sensitivity)

The LSGT determines the shock pressure required to initiate a sustained detonation in an
explosive charge.

o Apparatus: A donor charge (a standard, reliable explosive), an attenuator or "gap" (typically
made of polymethyl methacrylate - PMMA), the acceptor charge (the explosive being tested),
and a witness plate.

» Procedure:
o The donor charge is placed in contact with the PMMA gap of a specific thickness.
o The acceptor charge is placed in contact with the other side of the PMMA gap.
o The donor charge is detonated, sending a shock wave through the PMMA gap.
o The attenuated shock wave enters the acceptor charge.

o The outcome is determined by observing the damage to a steel witness plate placed at the
end of the acceptor charge. A clean hole punched through the plate indicates a detonation
("go"), while lesser damage indicates a failure to detonate ("no-go").
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o The thickness of the PMMA gap is varied to find the maximum gap thickness at which
detonation of the acceptor charge occurs 50% of the time.

o Data Presentation: The shock sensitivity is reported as the 50% gap thickness in "cards" (a
unit of thickness, where 100 cards = 1 inch) or millimeters of PMMA. A larger gap value
indicates a less sensitive explosive, as a stronger initial shock is required to initiate it.

Cylinder Expansion (Cylex) Test (for Detonation Velocity
and Pressure)

The Cylex test is a standard method for measuring the metal-pushing ability of an explosive,
from which detonation velocity and pressure can be derived.

o Apparatus: A hollow cylinder of a well-characterized metal (typically copper), filled with the
explosive being tested. High-speed diagnostics, such as a streak camera or photonic
Doppler velocimetry (PDV) probes, are used to record the expansion of the cylinder wall.

e Procedure:
o The explosive is loaded into the copper cylinder at a known density.
o The explosive is initiated at one end.

o As the detonation wave propagates through the explosive, the high-pressure detonation
products cause the cylinder wall to expand radially at high velocity.

o The high-speed diagnostics record the position and velocity of the expanding cylinder wall
as a function of time.

e Data Analysis and Presentation:

o Detonation Velocity: The velocity of the detonation front is measured directly as it travels
the length of the cylinder.

o Detonation Pressure: The initial jump-off velocity of the cylinder wall is related to the peak
detonation pressure (Chapman-Jouguet pressure). More complex analysis of the entire
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wall expansion history allows for the determination of the explosive's equation of state,
which describes how the pressure of the detonation products changes as they expand.

Conclusion

Hexanitrobenzene stands as a testament to the upper limits of explosive performance
achievable with nitroaromatic chemistry. Its detonation velocity and pressure are significantly
higher than those of many modern insensitive explosives. However, its inherent instability and
high sensitivity to various stimuli make it a hazardous material with no practical application in
modern munitions.

In contrast, insensitive explosives like TATB, NTO, FOX-12, and DAAF, while having slightly
lower performance metrics in some cases, offer a crucial advantage: safety. Their remarkable
insensitivity to impact, friction, and shock allows for the development of munitions that are far
safer to handle, transport, and store, and are less susceptible to accidental detonation on the
battlefield. The development and characterization of these materials, through rigorous
experimental testing, represent a paradigm shift in explosives technology, prioritizing safety and
reliability without unacceptable compromises in performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Hexanitrobenzene: A High-Performance Explosive in
the Shadow of Modern Insensitive Alternatives]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b172732#performance-characteristics-of-
hexanitrobenzene-in-comparison-to-modern-insensitive-explosives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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